Cas no 914220-85-2 (N-Methoxy-N-methyl-2-oxopropanamide)

N-Methoxy-N-methyl-2-oxopropanamide is a versatile synthetic intermediate widely used in organic and medicinal chemistry. Its key advantages include its role as a masked α-ketoamide, enabling efficient transformations in peptide coupling and heterocycle synthesis. The N-methoxy-N-methyl (Weinreb) moiety enhances stability and reactivity, facilitating controlled nucleophilic additions while minimizing side reactions. This compound is particularly valuable in the preparation of β-ketoamides and complex carbonyl derivatives. Its compatibility with a range of reagents and solvents makes it a practical choice for multi-step syntheses. High purity grades ensure reproducibility in research and industrial applications, supporting its use in pharmaceutical and agrochemical development.
N-Methoxy-N-methyl-2-oxopropanamide structure
914220-85-2 structure
Product Name:N-Methoxy-N-methyl-2-oxopropanamide
CAS No:914220-85-2
MF:C5H9NO3
MW:131.129861593246
CID:827123
PubChem ID:29923348
Update Time:2025-11-01

N-Methoxy-N-methyl-2-oxopropanamide Chemical and Physical Properties

Names and Identifiers

    • N-Methoxy-N-methyl-2-oxopropanamide
    • AMY7760
    • AKOS006288605
    • DTXSID60652221
    • N-METHOXY-N-METHYL-2-OXO-PROPIONAMIDE
    • DS-16340
    • E78679
    • A860461
    • CS-0368169
    • FT-0737007
    • 914220-85-2
    • DA-19776
    • MDL: MFCD09029567
    • Inchi: 1S/C5H9NO3/c1-4(7)5(8)6(2)9-3/h1-3H3
    • InChI Key: KYWNYNLFHKXQKJ-UHFFFAOYSA-N
    • SMILES: O(C)N(C)C(C(C)=O)=O

Computed Properties

  • Exact Mass: 131.058243149g/mol
  • Monoisotopic Mass: 131.058243149g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 3
  • Complexity: 132
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.3
  • Topological Polar Surface Area: 46.6Ų

N-Methoxy-N-methyl-2-oxopropanamide Pricemore >>

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Additional information on N-Methoxy-N-methyl-2-oxopropanamide

N-Methoxy-N-methyl-2-oxopropanamide (CAS No. 914220-85-2): An Overview of Its Properties, Applications, and Recent Research Advances

N-Methoxy-N-methyl-2-oxopropanamide (CAS No. 914220-85-2) is a versatile compound that has gained significant attention in the fields of chemistry, biology, and pharmaceutical sciences. This compound, also known as MOM-amide, is a derivative of acetamide with unique structural and functional properties that make it a valuable reagent in various synthetic and analytical processes.

The chemical structure of N-Methoxy-N-methyl-2-oxopropanamide consists of a methyl group, a methoxy group, and an amide functional group attached to a ketone moiety. This combination of functional groups imparts specific reactivity and solubility characteristics to the compound, making it suitable for a wide range of applications. The methoxy group enhances the compound's stability and solubility in polar solvents, while the amide group provides reactivity for nucleophilic substitution reactions.

In recent years, N-Methoxy-N-methyl-2-oxopropanamide has been extensively studied for its potential in organic synthesis, particularly as a protecting group for carbonyl compounds. The ability to selectively protect carbonyl groups is crucial in multi-step synthetic routes where the reactivity of specific functional groups needs to be controlled. Research has shown that N-Methoxy-N-methyl-2-oxopropanamide can effectively protect aldehydes and ketones under mild conditions, making it a preferred choice over traditional protecting groups like acetals and ketals.

One of the key advantages of using N-Methoxy-N-methyl-2-oxopropanamide as a protecting group is its ease of removal. Unlike other protecting groups that require harsh conditions or specific reagents for deprotection, N-Methoxy-N-methyl-2-oxopropanamide can be removed under mild acidic conditions without affecting other functional groups in the molecule. This property makes it particularly useful in complex molecule synthesis where maintaining the integrity of other functional groups is essential.

Beyond its role as a protecting group, N-Methoxy-N-methyl-2-oxopropanamide has also been explored for its potential in medicinal chemistry. Recent studies have investigated its use as a scaffold for the development of novel bioactive compounds. For example, researchers have synthesized derivatives of N-Methoxy-N-methyl-2-oxopropanamide with enhanced biological activity against various targets, including enzymes and receptors involved in disease pathways.

In the field of drug discovery, N-Methoxy-N-methyl-2-oxopropanamide has shown promise as a lead compound for the development of new therapeutic agents. Its structural flexibility allows for the introduction of various substituents that can modulate its biological activity and pharmacokinetic properties. Studies have demonstrated that certain derivatives of N-Methoxy-N-methyl-2-oxopropanamide exhibit potent anti-inflammatory and anti-cancer activities, making them potential candidates for further preclinical and clinical evaluation.

The environmental impact of chemical compounds is an important consideration in their development and application. Research on the environmental fate and toxicity of N-Methoxy-N-methyl-2-oxopropanamide has shown that it is relatively stable under environmental conditions but can be biodegraded by microorganisms over time. This biodegradability makes it a more environmentally friendly option compared to some other synthetic reagents.

In conclusion, N-Methoxy-N-methyl-2-oxopropanamide (CAS No. 914220-85-2) is a multifunctional compound with significant potential in various scientific and industrial applications. Its unique chemical properties make it an excellent reagent for organic synthesis and a promising scaffold for drug discovery. Ongoing research continues to uncover new uses and benefits of this compound, further solidifying its importance in the scientific community.

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